Cas no 51859-97-3 ([(4-Iodophenyl)methyl]hydrazine)

• Product Name: [(4-Iodophenyl)methyl]hydrazine
• CAS No: 51859-97-3
• MF: C₇H₉IN₂
• MW: 248.064233541489
• MDL: MFCD09745112
• CID: 2829995
• PubChem ID: 20367299
• Update Time: 2025-06-13

[(4-Iodophenyl)methyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• DTXSID90606212
• p-iodobenzylhydrazine
• [(4-Iodophenyl)methyl]hydrazine
• (4-Iodobenzyl)hydrazine
• JRBYEYSVCBDBQO-UHFFFAOYSA-N
• 51859-97-3
• SCHEMBL11619172

• MDL： MFCD09745112
• Inchi： 1S/C7H9IN2/c8-7-3-1-6(2-4-7)5-10-9/h1-4,10H,5,9H2
• InChI Key： JRBYEYSVCBDBQO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)CNN

Computed Properties

• Exact Mass: 247.98105Da
• Monoisotopic Mass: 247.98105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 89.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.1Ų

Additional information on [(4-Iodophenyl)methyl]hydrazine

Introduction to [(4-Iodophenyl)methyl]hydrazine (CAS No. 51859-97-3)

[(4-Iodophenyl)methyl]hydrazine, identified by its CAS number 51859-97-3, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound features a unique structural motif that has garnered considerable attention due to its potential applications in the development of novel therapeutic agents. The presence of both an iodine substituent and a hydrazine moiety makes it a versatile intermediate for various synthetic transformations, particularly in the synthesis of complex molecules.

The chemical structure of [(4-Iodophenyl)methyl]hydrazine consists of a phenyl ring substituted with an iodine atom at the para position, attached to a methylhydrazine group. This configuration allows for multiple reaction pathways, including nucleophilic substitution, cross-coupling reactions, and condensation reactions, which are pivotal in medicinal chemistry. The iodine atom serves as a handle for further functionalization via palladium-catalyzed reactions, such as Suzuki-Miyaura couplings, which are widely employed in the construction of biaryl compounds.

In recent years, there has been a surge in research focused on developing new methodologies for constructing biaryl structures, which are prevalent in many biologically active molecules. The compound [(4-Iodophenyl)methyl]hydrazine has emerged as a valuable building block in this context. For instance, studies have demonstrated its utility in the synthesis of aryl-heterocyclic hybrids, which exhibit promising pharmacological properties. These hybrids often target enzymes and receptors involved in inflammatory and neurological disorders, making them attractive candidates for drug development.

One notable application of [(4-Iodophenyl)methyl]hydrazine is in the preparation of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By leveraging the reactivity of the iodine atom and the hydrazine group, researchers have been able to develop potent inhibitors that selectively target specific kinases. These inhibitors often exhibit high binding affinity and selectivity, which are critical factors for successful drug candidates.

The hydrazine moiety in [(4-Iodophenyl)methyl]hydrazine also facilitates the formation of Schiff bases and other nitrogen-containing heterocycles. Schiff bases have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The ability to easily functionalize the hydrazine group allows for the creation of diverse derivatives with tailored biological activities. This flexibility has made [(4-Iodophenyl)methyl]hydrazine a preferred starting material for medicinal chemists seeking to explore new pharmacophores.

Recent advances in computational chemistry have further enhanced the utility of [(4-Iodophenyl)methyl]hydrazine. Molecular modeling studies have helped predict the reactivity and binding modes of this compound with biological targets. These predictions are invaluable for designing experiments and optimizing synthetic routes. Additionally, computational methods have been used to identify novel derivatives of [(4-Iodophenyl)methyl]hydrazine that may exhibit improved pharmacological properties.

The synthesis of [(4-Iodophenyl)methyl]hydrazine itself is another area of active research. While several synthetic routes have been reported, there is ongoing effort to develop more efficient and scalable methods. For example, recent studies have explored catalytic methods that minimize waste and improve yields. These green chemistry approaches align with the growing emphasis on sustainable practices in pharmaceutical synthesis.

In conclusion, [(4-Iodophenyl)methyl]hydrazine (CAS No. 51859-97-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structure and reactivity make it a valuable intermediate for constructing complex molecules with therapeutic applications. The continued exploration of its synthetic possibilities and biological activities promises to yield novel drug candidates that address unmet medical needs.